Cas no 220851-34-3 (Cyclohexanecarboxylicacid, 4-[[(phenylmethoxy)carbonyl]amino]-)

Cyclohexanecarboxylic acid, 4-[[(phenylmethoxy)carbonyl]amino]-, is a specialized organic compound featuring a cyclohexane backbone substituted with a carboxylic acid group and a protected amino functionality via a benzyloxycarbonyl (Cbz) group. This structure makes it valuable as an intermediate in peptide synthesis and pharmaceutical research, where selective protection of amines is critical. The Cbz group offers stability under various reaction conditions while remaining cleavable via hydrogenolysis. The cyclohexane ring contributes to conformational rigidity, potentially enhancing stereochemical control in synthetic applications. Its well-defined reactivity profile enables precise modifications, making it suitable for constructing complex molecular architectures in medicinal chemistry and materials science.
Cyclohexanecarboxylicacid, 4-[[(phenylmethoxy)carbonyl]amino]- structure
220851-34-3 structure
Product Name:Cyclohexanecarboxylicacid, 4-[[(phenylmethoxy)carbonyl]amino]-
CAS No:220851-34-3
MF:C15H19NO4
MW:277.3156645298
CID:244058
PubChem ID:285247
Update Time:2025-05-19

Cyclohexanecarboxylicacid, 4-[[(phenylmethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylicacid, 4-[[(phenylmethoxy)carbonyl]amino]-
    • 4-(Benzyloxycarbonylamino)cyclohexanecarboxylicacid
    • Cyclohexanecarboxylic acid, 4-[[(phenylmethoxy)carbonyl]amino]- (9CI)
    • trans-(1r,4r)-4-(((Benzyloxy)carbonyl)amino)cyclohexane-1-carboxylic acid
    • MLS002920538
    • HMS2303N22
    • SCHEMBL861653
    • 34771-04-5
    • (1r,4r)-4-(benzyloxycarbonylamino)cyclohexanecarboxylic acid
    • CS-0130595
    • DTXSID30986560
    • 220851-34-3
    • cis-4-benzyloxycarbonylaminocyclohexanecarboxylic acid
    • Z565902152
    • A874865
    • BDBM68392
    • CHEMBL1905999
    • ZVMICQYOGWAOSU-BETUJISGSA-N
    • cid_285247
    • SCHEMBL895622
    • C2036
    • trans-4-(benzyloxycarbonylamino)cyclohexanecarboxylic acid
    • MLS000038274
    • 4-(benzyloxycarbonylamino)cyclohexanecarboxylic acid
    • 4-{[(benzyloxy)carbonyl]amino}cyclohexane-1-carboxylic acid
    • trans-4-(((Benzyloxy)carbonyl)amino)cyclohexanecarboxylicacid
    • (1s,4s)-4-(benzyloxycarbonylamino)cyclohexanecarboxylic acid
    • EN300-4753885
    • 4-(phenylmethoxycarbonylamino)-1-cyclohexanecarboxylic acid
    • cis-4-(((Benzyloxy)carbonyl)amino)cyclohexanecarboxylic acid
    • CS-0130644
    • 4-Benzyloxycarbonylamino-cyclohexanecarboxylic acid
    • AKOS005459109
    • trans-4-benzyloxycarbonylaminocyclohexanecarboxylic acid
    • trans-4-(((Benzyloxy)carbonyl)amino)cyclohexanecarboxylic acid
    • EN300-4243458
    • cis-4-benzyloxycarbonylamino-cyclohexanecarboxylic acid
    • 4-{[(Benzyloxy)(hydroxy)methylidene]amino}cyclohexane-1-carboxylic acid
    • AMY41323
    • SCHEMBL861654
    • AS-39309
    • (1S,4S)-4-{[(BENZYLOXY)CARBONYL]AMINO}CYCLOHEXANE-1-CARBOXYLIC ACID
    • trans-4-{[(Benzyloxy)carbonyl]amino}cyclohexane carboxylic acid
    • MFCD01880738
    • cis-4-Benzyloxycarbonylaminocyclohexane-carboxylic acid
    • HMS2156E24
    • cis-4-(((Benzyloxy)carbonyl)amino)cyclohexane-1-carboxylic acid
    • CIS-1-(BENZYLOXYCARBONYL-AMINO)CYCLOHEXYL-4-CARBOXYLIC ACID
    • SCHEMBL13526598
    • (trans)-4-(benzyloxycarbonylamino)cyclohexanecarboxylic acid
    • 67299-52-9
    • trans-4-(Cbz-amino)cyclohexanecarboxylic Acid
    • SCHEMBL17273007
    • NSC-142050
    • AMY41322
    • MLS000551309
    • EN300-6249752
    • HMS3321N14
    • Z-1,4-trans-ACHC-OH
    • CHEMBL1586657
    • SMR000038295
    • trans-4-{[(benzyloxy)carbonyl]amino}cyclohexanecarboxylic acid
    • SMR001798127
    • cis-4-(carbobenzoxyamino)cyclohexanecarboxylic acid
    • cis-4-benzyloxycarbonylaminocyclohexane carboxylic acid
    • 4-(phenylmethoxycarbonylamino)cyclohexane-1-carboxylic acid
    • 4-([(Benzyloxy)carbonyl]amino)cyclohexane-1-carboxylic acid
    • CHEMBL1544766
    • N-carbobenzoxy-trans-4-aminocyclohexanecarboxylic acid
    • MFCD01550737
    • trans-4-(Carbobenzoxyamino)cyclohexanecarboxylic Acid
    • Oprea1_754808
    • AKOS027250688
    • ZVMICQYOGWAOSU-UHFFFAOYSA-N
    • ZVMICQYOGWAOSU-JOCQHMNTSA-N
    • SMR000145235
    • NSC142050
    • (1R,4R)-4-{[(BENZYLOXY)CARBONYL]AMINO}CYCLOHEXANE-1-CARBOXYLIC ACID
    • A1-51515
    • trans-4-benzyloxycarbonylamino-cyclohexanecarboxylic acid
    • Z-Trans-4-aminocyclohexanecarboxylic acid
    • TRANS-1-(BENZYLOXYCARBONYLAMINO)CYCLOHEXYL-4-CARBOXYLIC ACID
    • Inchi: 1S/C15H19NO4/c17-14(18)12-6-8-13(9-7-12)16-15(19)20-10-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2,(H,16,19)(H,17,18)
    • InChI Key: ZVMICQYOGWAOSU-UHFFFAOYSA-N
    • SMILES: OC(C1CCC(CC1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 277.13147
  • Monoisotopic Mass: 277.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • PSA: 75.63

Cyclohexanecarboxylicacid, 4-[[(phenylmethoxy)carbonyl]amino]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-4243458-0.1g
4-{[(benzyloxy)carbonyl]amino}cyclohexane-1-carboxylic acid
220851-34-3 95.0%
0.1g
$31.0 2025-02-20
Enamine
EN300-4243458-0.25g
4-{[(benzyloxy)carbonyl]amino}cyclohexane-1-carboxylic acid
220851-34-3 95.0%
0.25g
$39.0 2025-02-20
Enamine
EN300-4243458-0.5g
4-{[(benzyloxy)carbonyl]amino}cyclohexane-1-carboxylic acid
220851-34-3 95.0%
0.5g
$63.0 2025-02-20
Enamine
EN300-4243458-1.0g
4-{[(benzyloxy)carbonyl]amino}cyclohexane-1-carboxylic acid
220851-34-3 95.0%
1.0g
$85.0 2025-02-20
Enamine
EN300-4243458-2.5g
4-{[(benzyloxy)carbonyl]amino}cyclohexane-1-carboxylic acid
220851-34-3 95.0%
2.5g
$169.0 2025-02-20
Enamine
EN300-4243458-5.0g
4-{[(benzyloxy)carbonyl]amino}cyclohexane-1-carboxylic acid
220851-34-3 95.0%
5.0g
$290.0 2025-02-20
Enamine
EN300-4243458-10.0g
4-{[(benzyloxy)carbonyl]amino}cyclohexane-1-carboxylic acid
220851-34-3 95.0%
10.0g
$488.0 2025-02-20
Enamine
EN300-4243458-0.05g
4-{[(benzyloxy)carbonyl]amino}cyclohexane-1-carboxylic acid
220851-34-3 95.0%
0.05g
$22.0 2025-02-20
Aaron
AR00C5TV-50mg
Cyclohexanecarboxylic acid, 4-[[(phenylmethoxy)carbonyl]amino]- (9CI)
220851-34-3 95%
50mg
$56.00 2025-02-14
Aaron
AR00C5TV-100mg
Cyclohexanecarboxylic acid, 4-[[(phenylmethoxy)carbonyl]amino]- (9CI)
220851-34-3 95%
100mg
$68.00 2025-02-14

Additional information on Cyclohexanecarboxylicacid, 4-[[(phenylmethoxy)carbonyl]amino]-

Cyclohexanecarboxylicacid, 4-[[(phenylmethoxy)carbonyl]amino]- (CAS No: 220851-34-3): A Comprehensive Overview in Modern Chemical Biology

The compound Cyclohexanecarboxylicacid, 4-[[(phenylmethoxy)carbonyl]amino]-, identified by its CAS number 220851-34-3, represents a significant molecule in the realm of chemical biology and pharmaceutical research. This compound, featuring a complex structure with both hydrophobic and hydrophilic regions, has garnered attention for its potential applications in drug development and molecular biology studies.

At the core of its structure lies a cyclohexane ring substituted with a carboxylic acid group at the 1-position and an amino group at the 4-position, further modified by a phenylmethoxy carbonyl moiety. This unique arrangement imparts distinct chemical properties that make it a versatile intermediate in organic synthesis. The presence of the phenylmethoxy carbonyl group not only enhances the compound's reactivity but also suggests potential roles in protease inhibition and other enzyme-mediated biological processes.

In recent years, there has been growing interest in the development of peptidomimetics—molecules designed to mimic the bioactivity of peptides without their drawbacks, such as rapid degradation or immunogenicity. The structure of Cyclohexanecarboxylicacid, 4-[[(phenylmethoxy)carbonyl]amino]- aligns well with this trend, as it can serve as a scaffold for creating novel peptidomimetic drugs. The rigid cyclohexane ring provides stability, while the amino and carboxylic acid functionalities allow for further derivatization to achieve specific biological targets.

One of the most compelling aspects of this compound is its potential application in targeted drug delivery systems. The combination of hydrophobic and hydrophilic regions makes it an excellent candidate for designing nanoparticles or micelles that can encapsulate therapeutic agents and enhance their bioavailability. Furthermore, the phenylmethoxy carbonyl group can be exploited to create linkers that facilitate site-specific conjugation to biomolecules, thereby improving drug specificity and reducing off-target effects.

Recent studies have highlighted the role of this compound in modulating enzyme activity, particularly in the context of protease inhibition. Proteases are enzymes that play crucial roles in various biological pathways, including inflammation, blood clotting, and cancer progression. By inhibiting specific proteases, it may be possible to develop drugs that target these pathways effectively. The structure of Cyclohexanecarboxylicacid, 4-[[(phenylmethoxy)carbonyl]amino]- provides a unique framework for designing protease inhibitors with high selectivity and potency.

The compound's potential extends beyond drug development into the field of materials science. Its ability to form stable complexes with other molecules makes it an attractive candidate for designing supramolecular structures. These structures could have applications in sensors, catalysts, and even artificial molecular machines. The versatility of this compound underscores its importance as a building block in synthetic chemistry.

In conclusion, Cyclohexanecarboxylicacid, 4-[[(phenylmethoxy)carbonyl]amino]- (CAS No: 220851-34-3) is a multifaceted molecule with significant potential in chemical biology and pharmaceutical research. Its unique structure enables diverse applications ranging from peptidomimetic drug design to targeted drug delivery systems and protease inhibition. As research continues to uncover new ways to utilize this compound, its importance is likely to grow even further.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd